Cas no 1489684-26-5 (N,4-dimethylcycloheptan-1-amine)

• Product Name: N,4-dimethylcycloheptan-1-amine
• CAS No: 1489684-26-5
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD21125097
• CID: 5238079
• Update Time: 2025-10-12

N,4-dimethylcycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, N,4-dimethyl-
• N,4-dimethylcycloheptan-1-amine

• MDL： MFCD21125097
• Inchi： 1S/C9H19N/c1-8-4-3-5-9(10-2)7-6-8/h8-10H,3-7H2,1-2H3
• InChI Key： RWFAEDPBROJRNB-UHFFFAOYSA-N
• SMILES： C1(NC)CCCC(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N,4-dimethylcycloheptan-1-amine

Introduction to N,4-dimethylcycloheptan-1-amine (CAS No. 1489684-26-5)

N,4-dimethylcycloheptan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1489684-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amines, characterized by its cycloheptane backbone substituted with two methyl groups at the 1st and 4th positions, respectively. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable candidate for further exploration in drug development and biochemical studies.

The significance of N,4-dimethylcycloheptan-1-amine lies in its potential applications across multiple domains of chemical biology. Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse amines in the design of novel therapeutic agents. The presence of the cycloheptane ring provides a rigid scaffold that can be modified to enhance binding affinity and selectivity towards biological targets. Moreover, the methyl substituents at specific positions contribute to steric hindrance, which can be strategically employed to optimize pharmacokinetic profiles.

In the context of contemporary research, N,4-dimethylcycloheptan-1-amine has been investigated for its potential role in modulating enzyme activity and receptor interactions. Studies have demonstrated that amines with similar structural motifs can serve as key intermediates in the synthesis of bioactive molecules. The compound’s ability to interact with various biological systems makes it a promising candidate for further derivatization and functionalization. Researchers are particularly interested in exploring its derivatives as potential scaffolds for developing treatments against neurological disorders, where precise modulation of molecular interactions is crucial.

One of the most compelling aspects of N,4-dimethylcycloheptan-1-amine is its versatility in synthetic chemistry. The cycloheptane ring offers multiple sites for functionalization, allowing chemists to introduce diverse substituents while maintaining the core structure’s integrity. This flexibility has enabled the synthesis of numerous analogs with tailored properties, each possessing unique pharmacological potentials. The compound’s stability under various reaction conditions further enhances its utility as a building block in complex synthetic pathways.

The pharmacological relevance of N,4-dimethylcycloheptan-1-amine has been underscored by several recent studies. Researchers have reported its interaction with specific enzymes and receptors, suggesting possible applications in areas such as anti-inflammatory and analgesic therapies. Additionally, preliminary investigations have indicated that derivatives of this compound may exhibit inhibitory effects on certain metabolic pathways associated with chronic diseases. These findings highlight the need for further exploration into its biological activities and mechanisms of action.

From a computational chemistry perspective, N,4-dimethylcycloheptan-1-amine has been subjected to molecular modeling studies to predict its binding affinity and selectivity. Advanced computational techniques have provided insights into how structural modifications can influence its interactions with biological targets. These simulations have guided experimental designs aimed at optimizing the compound’s pharmacological properties. Such interdisciplinary approaches are crucial for accelerating the discovery and development of novel therapeutic agents.

The synthetic pathways for N,4-dimethylcycloheptan-1-amine have also been refined through recent innovations in organic synthesis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled more efficient and scalable production methods. These advancements not only improve accessibility but also allow for greater customization in modifying the compound’s structure. The ability to produce high-purity batches of N,4-dimethylcycloheptan-1-amine is essential for rigorous biological testing and validation.

Future directions in research on N,4-dimethylcycloheptan-1-amine include exploring its role in drug repurposing initiatives. By leveraging existing knowledge about related compounds, scientists aim to identify new therapeutic applications for this molecule. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to drive innovation in synthesizing novel derivatives with enhanced efficacy and safety profiles. The compound’s potential as a lead molecule in drug discovery underscores its importance in modern medicinal chemistry.

In summary,N,4-dimethylcycloheptan-1-amine (CAS No. 1489684-26-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile synthetic capabilities make it a valuable asset for developing innovative therapeutic solutions. As research continues to uncover new applications and mechanisms of action,N,4-dimethylcycloheptan-1-amine is poised to play a pivotal role in shaping the future of drug development.